Cas no 1807055-74-8 (5-Iodo-2-(trifluoromethyl)isonicotinamide)

• Product Name: 5-Iodo-2-(trifluoromethyl)isonicotinamide
• CAS No: 1807055-74-8
• MF: C₇H₄F₃IN₂O
• MW: 316.019144058228
• CID: 4908757
• Update Time: 2025-10-30

5-Iodo-2-(trifluoromethyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-(trifluoromethyl)isonicotinamide

• Inchi： 1S/C7H4F3IN2O/c8-7(9,10)5-1-3(6(12)14)4(11)2-13-5/h1-2H,(H2,12,14)
• InChI Key： GMZNEZLCYMBIRV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C=C1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.3
• Topological Polar Surface Area: 56

Additional information on 5-Iodo-2-(trifluoromethyl)isonicotinamide

Research Brief on 5-Iodo-2-(trifluoromethyl)isonicotinamide (CAS: 1807055-74-8) in Chemical Biology and Pharmaceutical Applications

5-Iodo-2-(trifluoromethyl)isonicotinamide (CAS: 1807055-74-8) is a fluorinated pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and iodo substituents, serves as a versatile intermediate in medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a building block for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The unique electronic properties imparted by the trifluoromethyl group, combined with the reactivity of the iodo substituent, make this compound a valuable tool for structure-activity relationship (SAR) studies and targeted drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Iodo-2-(trifluoromethyl)isonicotinamide as a key intermediate in the synthesis of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, with IC50 values in the low nanomolar range. Notably, the trifluoromethyl group was found to enhance binding affinity through hydrophobic interactions with kinase active sites, while the iodo substituent facilitated further functionalization via cross-coupling reactions. These findings underscore the compound's utility in the development of targeted cancer therapies.

Another recent application of 5-Iodo-2-(trifluoromethyl)isonicotinamide was reported in the field of antimicrobial drug discovery. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel antibacterial agents incorporating this scaffold. The researchers observed that the compound's derivatives displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies suggested that the trifluoromethyl group played a critical role in membrane penetration, while the iodo substituent contributed to target specificity. These results highlight the potential of 5-Iodo-2-(trifluoromethyl)isonicotinamide as a starting point for developing new antibiotics to address the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, 5-Iodo-2-(trifluoromethyl)isonicotinamide has proven to be a valuable building block for palladium-catalyzed cross-coupling reactions. A 2023 Organic Letters publication detailed its use in Suzuki-Miyaura and Sonogashira couplings, yielding diverse heterocyclic compounds with potential pharmaceutical applications. The electron-withdrawing nature of the trifluoromethyl group was found to enhance the reactivity of the iodo substituent, enabling efficient coupling under mild conditions. This versatility makes the compound particularly attractive for combinatorial chemistry and high-throughput screening approaches in drug discovery.

Looking ahead, research on 5-Iodo-2-(trifluoromethyl)isonicotinamide (CAS: 1807055-74-8) is expected to expand into new therapeutic areas. Preliminary studies suggest potential applications in neurodegenerative disease research, where fluorinated compounds have shown promise in crossing the blood-brain barrier. Additionally, the compound's unique physicochemical properties make it an interesting candidate for radiopharmaceutical development, particularly in the context of positron emission tomography (PET) tracer synthesis. As synthetic methodologies continue to advance, we anticipate seeing more innovative applications of this versatile building block in both academic and industrial settings.